![molecular formula C18H16N4O5S3 B6553500 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide CAS No. 1040646-44-3](/img/structure/B6553500.png)
2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
Overview
Description
The compound “2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide” is a chemical compound with a molecular weight of 330.4 and a molecular formula of C10 H10 N4 O3 S3 . It has 9 hydrogen bond acceptors and 4 hydrogen bond donors .
Molecular Structure Analysis
The compound contains several functional groups including an amino group, a thiophene sulfonyl group, a pyrimidinyl group, a sulfanyl group, and a benzodioxinyl group . These groups contribute to its unique chemical properties and potential biological activity.Physical And Chemical Properties Analysis
The compound is achiral with a logP value of 0.0953 and a logD value of 0.0953 . It has a polar surface area of 102.657 .Scientific Research Applications
- Anti-Inflammatory : Thiophene-based compounds exhibit anti-inflammatory activity, making them potential candidates for managing inflammatory diseases .
- Anti-Cancer : Certain thiophene derivatives have demonstrated anti-cancer properties. They may inhibit tumor growth and metastasis .
- Anti-Fungal : Thiophenes can combat fungal infections, making them valuable in antifungal drug development .
- Anti-Anxiety and Anti-Psychotic : Some thiophene-containing molecules show promise in managing anxiety and psychiatric disorders .
Material Science
Thiophenes find applications beyond medicine. In material science, they contribute to:
- Organic Semiconductors : Thiophene-mediated molecules play a pivotal role in developing organic semiconductors, which are essential for electronic devices .
- Organic Light-Emitting Diodes (OLEDs) : Thiophene derivatives contribute to the fabrication of OLEDs, enabling energy-efficient displays and lighting .
- Corrosion Inhibitors : Thiophene derivatives are used as corrosion inhibitors in industrial chemistry .
Anti-Fibrotic Agents
Fibrosis, characterized by excessive collagen deposition, is a major health concern. Thiophene-containing compounds have shown anti-fibrotic activity:
- Inhibiting Collagen Synthesis : Compounds like N2,N4-bis(2-methoxyethyl)pyridine-2,4-dicarboxamide (HOE-077) and 2-(benzo[d][1,3]dioxol-5-yl)thiazole (CW209292) inhibit collagen synthesis, potentially aiding in fibrosis treatment .
Other Applications
Future Directions
Thiophene-based compounds, including this one, continue to be a topic of interest in medicinal chemistry due to their diverse biological activities . Future research could focus on further exploring the biological activity of this compound and developing novel synthetic methodologies to improve its druglikeness and ADME-Tox properties .
properties
IUPAC Name |
2-(4-amino-5-thiophen-2-ylsulfonylpyrimidin-2-yl)sulfanyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O5S3/c19-17-14(30(24,25)16-2-1-7-28-16)9-20-18(22-17)29-10-15(23)21-11-3-4-12-13(8-11)27-6-5-26-12/h1-4,7-9H,5-6,10H2,(H,21,23)(H2,19,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGMPFIFZVDJDMM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NC=C(C(=N3)N)S(=O)(=O)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O5S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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